2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide

• Molecular Formula: C18H12ClN3OS
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 2-chloro-N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)benzamide
• InChI: InChI=1S/C18H12ClN3OS/c19-15-7-2-1-6-14(15)17(23)20-13-5-3-4-12(10-13)16-11-22-8-9-24-18(22)21-16/h1-11H,(H,20,23)
• InChI Key: LBOPXGVOTZORHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC(=C2)C3=CN4C=CSC4=N3)Cl

Description

2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide is a complex organic compound that features a benzamide core substituted with a 2-chloro group and an imidazo[2,1-b]thiazole moiety. This compound is part of a broader class of heterocyclic compounds known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide typically involves multi-step organic reactions. One common method includes the condensation of 2-chlorobenzoyl chloride with 3-(imidazo[2,1-b]thiazol-6-yl)aniline under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Techniques such as continuous flow chemistry and microwave-assisted synthesis can be employed to enhance reaction efficiency and yield. These methods allow for better control over reaction conditions and can significantly reduce production time .

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in polar aprotic solvents such as dimethylformamide (DMF).

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or alcohols.

Substitution: Corresponding substituted derivatives.

Scientific Research Applications

2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and anticancer agent.

Medicine: Explored for its anti-inflammatory and analgesic properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide involves its interaction with various molecular targets. For instance, its antimicrobial activity is attributed to its ability to inhibit bacterial enzymes, while its anticancer properties are linked to the induction of apoptosis in cancer cells . The compound’s anti-inflammatory effects are mediated through the inhibition of prostaglandin synthesis .

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)acetamide
• 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)thiourea
• 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)urea

Uniqueness

Compared to similar compounds, 2-chloro-N-(3-(imidazo[2,1-b]thiazol-6-yl)phenyl)benzamide exhibits unique properties due to the presence of the benzamide core, which enhances its biological activity and stability . Its unique structure allows for specific interactions with molecular targets, making it a valuable compound in medicinal chemistry and drug development .